Cas no 1630868-36-8 (3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline)

3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline is a fluorinated aromatic amine characterized by the presence of both trifluoromethyl and trifluoromethylthio substituents on the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nature of the substituents enhances reactivity in electrophilic aromatic substitution and metal-catalyzed coupling reactions. Its stability under various reaction conditions and compatibility with diverse functional groups make it suitable for constructing complex molecular frameworks. The compound’s fluorine-rich moieties also contribute to improved metabolic stability and lipophilicity in derived bioactive molecules. Careful handling is advised due to potential amine reactivity and sensitivity to oxidation.

3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline structure

1630868-36-8 structure

Product Name:3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline

CAS No:1630868-36-8

MF:C₈H₅F₆NS

MW:261.187421560287

CID:4702657

Update Time:2025-05-27

3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline
- 3-(Trifluoromethyl)-4-((trifluoromethyl)thio)aniline
- Inchi： 1S/C8H5F6NS/c9-7(10,11)5-3-4(15)1-2-6(5)16-8(12,13)14/h1-3H,15H2
- InChI Key： KCWKHKUZKSLAGY-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(=CC=1C(F)(F)F)N

Computed Properties

Exact Mass: 261.00468931 g/mol
Monoisotopic Mass: 261.00468931 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 51.3
Molecular Weight: 261.19

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